Cas no 1806411-28-8 (3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid
• CAS No: 1806411-28-8
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940574
• Update Time: 2025-05-21

3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c13-2-1-10(15)8-3-7(6-14)4-9(5-8)11(16)12(17)18/h3-5,11,14,16H,1-2,6H2,(H,17,18)
• InChI Key： RJEDXDNKEDKSET-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(CO)=CC(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid

3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid, identified by the CAS number 1806411-28-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, which belongs to the class of mandelic acids, has garnered attention due to its unique structural features and potential applications in drug development. Mandelic acids are known for their versatility, and this particular derivative, with its chloroalkyl group and hydroxymethyl substituent, offers a promising platform for exploring novel therapeutic agents.

The synthesis of 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Friedel-Crafts acylation and subsequent functionalization, to construct the core structure of this compound. The introduction of the hydroxymethyl group at the 5-position of the mandelic acid backbone is particularly noteworthy, as it enhances the compound's solubility and bioavailability. Furthermore, the presence of the chloroalkyl group at the 3-position introduces additional electronic and steric effects, which can be exploited to modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid as a candidate for anti-inflammatory and anti-cancer therapies. In vitro experiments have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). Additionally, preclinical models have shown that it possesses cytotoxic effects against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. These findings underscore the importance of further research into its mechanism of action and efficacy in vivo.

The structural uniqueness of CAS No. 1806411-28-8 also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the mandelic acid backbone, researchers can investigate how these changes influence biological activity. For instance, altering the length or substitution pattern of the chloroalkyl chain could lead to compounds with improved pharmacodynamic profiles. Such studies are crucial for optimizing drug candidates and advancing them toward clinical trials.

In terms of applications beyond pharmacology, 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid has shown promise in material science as well. Its ability to form stable complexes with metal ions has been leveraged in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique physical properties, such as high porosity and selectivity, which make them ideal for gas storage and catalysis applications.

The synthesis and characterization of CAS No. 1806411-28-8 have been documented in several peer-reviewed journals, reflecting its growing importance in both academic and industrial research. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies provide a solid foundation for future investigations into its properties and applications.

In conclusion, 3-(3-Chloropropanoyl)-5-(hydroxymethyl)mandelic acid, with its distinctive chemical structure and multifaceted applications, represents a compelling subject for further exploration. As research continues to uncover its potential in medicine and materials science, this compound stands at the forefront of innovation in modern chemistry.